Cas no 1364140-50-0 (2-(3-Trimethoxysilylpropylthio)Thiophene)

• Product Name: 2-(3-Trimethoxysilylpropylthio)Thiophene
• CAS No: 1364140-50-0
• MF: C₁₀H₁₈O₃S₂Si
• MW: 278.463621616364
• CID: 1240633
• PubChem ID: 57362402
• Update Time: 2025-06-08

2-(3-Trimethoxysilylpropylthio)Thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Trimethoxysilylpropylthio)Thiophene
• Trimethoxy(3-(thiophen-2-ylthio)propyl)silane
• SCHEMBL1144310
• trimethoxy(3-thiophen-2-ylsulfanylpropyl)silane
• 2-Thienyl[3-(trimethoxysilyl)propyl] sulfide
• 1364140-50-0

• Inchi： 1S/C10H18O3S2Si/c1-11-16(12-2,13-3)9-5-8-15-10-6-4-7-14-10/h4,6-7H,5,8-9H2,1-3H3
• InChI Key： IEALAANSRUPKOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CCC[Si](OC)(OC)OC

Computed Properties

• Exact Mass: 278.04674
• Monoisotopic Mass: 278.04666331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 27.69

2-(3-Trimethoxysilylpropylthio)Thiophene Security Information

• TSCA：No

Additional information on 2-(3-Trimethoxysilylpropylthio)Thiophene

Comprehensive Overview of 2-(3-Trimethoxysilylpropylthio)Thiophene (CAS No. 1364140-50-0): Properties, Applications, and Innovations

2-(3-Trimethoxysilylpropylthio)Thiophene (CAS No. 1364140-50-0) is a specialized organosilane compound that has garnered significant attention in materials science and organic electronics. This unique molecule combines a thiophene ring with a trimethoxysilylpropylthio functional group, making it a versatile building block for advanced materials. Its dual functionality allows it to act as a coupling agent, surface modifier, or precursor in polymer synthesis, aligning with the growing demand for high-performance materials in industries such as flexible electronics, coatings, and adhesives.

One of the most intriguing aspects of 2-(3-Trimethoxysilylpropylthio)Thiophene is its role in the development of conductive polymers and self-assembled monolayers (SAMs). Researchers are increasingly exploring its potential in organic thin-film transistors (OTFTs) and solar cells, where its ability to improve charge transport and interfacial adhesion is highly valued. With the rise of green energy solutions and wearable electronics, this compound is positioned at the forefront of innovation, addressing key challenges in device stability and efficiency.

The synthesis and application of 2-(3-Trimethoxysilylpropylthio)Thiophene also intersect with the broader trend of sustainable chemistry. Its methoxysilyl group enables covalent bonding to inorganic surfaces like glass or metal oxides, reducing the need for hazardous adhesives. This aligns with the global push toward eco-friendly manufacturing and circular economy principles. Furthermore, its compatibility with sol-gel processes opens doors for hybrid material designs, a hot topic in nanotechnology and smart coatings research.

From a commercial perspective, 2-(3-Trimethoxysilylpropylthio)Thiophene is gaining traction due to its adaptability in multi-functional materials. Companies specializing in advanced composites and electronic encapsulation are actively investigating its use to enhance product durability and performance. Frequently searched questions like "How does thiophene improve conductivity in polymers?" or "What are the benefits of silyl-thiophene hybrids?" reflect the compound's relevance in both academic and industrial settings.

In summary, 2-(3-Trimethoxysilylpropylthio)Thiophene (CAS No. 1364140-50-0) represents a cutting-edge solution at the intersection of organic and inorganic chemistry. Its multifaceted applications—from flexible displays to corrosion-resistant coatings—underscore its importance in modern material science. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in shaping the future of high-tech materials and sustainable technologies.